Cas no 1575-47-9 (2(5H)-Furanone,4-phenyl-)

2(5H)-Furanone, 4-phenyl-, is a versatile compound characterized by its unique 4-phenyl substituent, which enhances its chemical reactivity and solubility. This compound offers distinct advantages in organic synthesis, particularly in the construction of complex molecular frameworks. Its structural features facilitate the formation of various functional groups, making it a valuable intermediate in pharmaceutical and agrochemical applications.
2(5H)-Furanone,4-phenyl- structure
2(5H)-Furanone,4-phenyl- structure
Product Name:2(5H)-Furanone,4-phenyl-
CAS No:1575-47-9
MF:C10H8O2
MW:160.169322967529
CID:193887
PubChem ID:267373
Update Time:2025-07-22

2(5H)-Furanone,4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone,4-phenyl-
    • 3-phenyl-2H-furan-5-one
    • 4-phenyl-2(5H)-furanone
    • 4-Phenyl-5H-furan-2-on
    • 4-phenyl-5H-furan-2-one
    • 4-phenyl-5H-furanone
    • 4-phenylfuran-2(5H)-one
    • AC1L6I1M
    • AC1Q6BE3
    • NSC106577
    • SureCN979881
    • MLS002703927
    • DTXSID50295964
    • CHEMBL1901129
    • SMR001570639
    • 3-Phenyl-2-buten-1,4-olid
    • SCHEMBL979881
    • CHEBI:224302
    • 4-phenyl-2-(5H )-furanone
    • 2(5H)-Furanone, 4-phenyl-
    • 4-Phenyl-2,5-dihydrofuran-2-one
    • NSC-106577
    • 1575-47-9
    • Ralfuranone A
    • 3-phenyl-2H-uran-5-one
    • EN300-396452
    • AKOS034060966
    • BAA57547
    • AT36773
    • 4-phenyl-2-(5H)-furanone
    • Z1862024981
    • Inchi: 1S/C10H8O2/c11-10-6-9(7-12-10)8-4-2-1-3-5-8/h1-6H,7H2
    • InChI Key: HJJHMYDTEVUBHZ-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 160.05244
  • Monoisotopic Mass: 160.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 1.62680

2(5H)-Furanone,4-phenyl- Pricemore >>

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1PlusChem
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